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Compound of Interest

Compound Name:
6-Fluoro-4-hydroxyquinoline-3-

carboxylic acid

CAS No.: 343-10-2

Cat. No.: B3021424

Get Quote

Executive Summary & Chemical Profile
This guide outlines the mandatory disposal procedures for 6-Fluoro-4-hydroxyquinoline-3-
carboxylic acid (CAS: 343-10-2).[1] As a key intermediate in the synthesis of fluoroquinolone

antibiotics (e.g., Ciprofloxacin), this compound presents specific waste management

challenges due to its halogenated nature.

The Core Safety Directive: Unlike standard organic acids, the presence of the fluorine atom

requires this waste to be directed to halogen-specific incineration streams. Failure to segregate

this compound from non-halogenated waste can result in the release of corrosive hydrofluoric

acid (HF) during standard combustion, damaging incinerator scrubbers and violating emissions

protocols.

Chemical Identity & Properties[2]
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Parameter Data Operational Implication

CAS Number 343-10-2
Use for waste

manifests/labeling.

Formula C₁₀H₆FNO₃
Fluorine content dictates

disposal route.

Physical State Solid (Powder)
Dust generation is a primary

inhalation risk.

Acidity (pKa) ~5.8 (Carboxylic acid)
Incompatible with strong bases

and oxidizers.

Solubility
Low in water; Soluble in

DMSO/Base

May precipitate if acidic waste

streams are mixed.

Hazard Assessment & Segregation Logic
In my experience with scale-up synthesis, the most common error is misclassifying this

compound simply as "Organic Acid Waste." It must be treated as Halogenated Organic Waste.

The Mechanism of Hazard (Why Segregation Matters)
When fluorinated compounds undergo combustion, the carbon-fluorine bond breaks.

Standard incinerators designed for non-halogenated solvents often lack the wet scrubbers
necessary to neutralize HF. Therefore, you must segregate this waste to ensure it is sent to a
facility equipped for halogenated thermal destruction [1].

Compatibility Matrix
DO NOT MIX WITH: Strong oxidizers (peroxides, permanganates), strong bases (exothermic

neutralization), or non-halogenated solvents (increases disposal cost and complicates

recycling).

COMPATIBLE WITH: Other halogenated organic solids, methylene chloride (if in solution),

chloroform.

Step-by-Step Disposal Workflows
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Scenario A: Disposal of Pure Solid (Excess Reagent)
Most common scenario in R&D labs.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid metal containers due to potential acid corrosion over time.

Labeling: Apply a yellow hazardous waste label.

Required Text: "Hazardous Waste - Solid - Halogenated."

Constituents: "6-Fluoro-4-hydroxyquinoline-3-carboxylic acid."[1][2][3][4]

Transfer: Transfer solid using a chemically resistant scoop. Do not dump directly from the

bottle to avoid dust clouds. Work inside a fume hood.

Sealing: Wipe the threads of the bottle before screwing on the cap to ensure a gas-tight seal.

Scenario B: Disposal of Reaction Mixtures (Liquid)
Scenario during synthesis or HPLC analysis.

pH Check: If the solution is highly acidic (pH < 2), neutralize slowly with dilute Sodium

Bicarbonate to pH 5–9 before adding to the waste container to prevent pressure buildup.

Solvent Stream:

If dissolved in DMSO/Methanol: Segregate into "Halogenated Organic Solvent" waste.

Even if the solvent isn't halogenated, the solute is.

If dissolved in DCM/Chloroform: Add directly to the Halogenated Carboy.

Visualized Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.
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Waste: 6-Fluoro-4-hydroxyquinoline-3-carboxylic acid
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Figure 1: Decision logic for segregating fluorinated quinoline waste streams to ensure proper

incineration.

Emergency Procedures: Spill Management
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In the event of a benchtop spill, immediate containment is required to prevent inhalation of the

dust.

PPE Upgrade: Wear nitrile gloves (double gloving recommended), lab coat, and safety

goggles. If the spill is >10g outside a hood, use an N95 respirator.

Containment: Do not dry sweep. This generates dust.

Cleanup Protocol:

Cover the spill with wet paper towels (dampened with water) to suppress dust.

Scoop the wet slurry into a wide-mouth waste container.

Wipe the area with a soap/water solution.[1]

Dispose of all cleanup materials (towels, gloves) into the Solid Halogenated Waste

container [2].

Regulatory & Compliance Context
While 6-Fluoro-4-hydroxyquinoline-3-carboxylic acid is not explicitly listed on the EPA

RCRA "P-List" or "U-List" (40 CFR 261.33), it is regulated under the "Characteristic" framework

if mixed with solvents, or generally under the "Cradle-to-Grave" responsibility of the generator

[3].

US EPA Waste Code: If not mixed with listed solvents, use State-Specific Codes for non-

RCRA regulated chemical waste, or classify as D002 if the pH is ≤ 2.

Best Practice: Always manifest as "Halogenated Organic" to ensure the disposal facility

utilizes the correct destruction method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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